Cas no 1038971-27-5 (2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetic acid)

• Product Name: 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetic acid
• CAS No: 1038971-27-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD11189793
• CID: 5156621
• PubChem ID: 28942146
• Update Time: 2025-07-23

2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine-2-acetic acid, 4,5,6,7-tetrahydro-5-(1-methylethyl)-
• 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetic acid

• MDL： MFCD11189793
• Inchi： 1S/C11H16N2O2S/c1-7(2)13-4-3-8-9(6-13)16-10(12-8)5-11(14)15/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： RWGGSNNJJUSPEN-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)CCC2N=C(CC(O)=O)SC1=2

Additional information on 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetic acid

Introduction to 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylacetic Acid (CAS No. 1038971-27-5)

2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylacetic acid, identified by its CAS number 1038971-27-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the thiazolo[5,4-c]pyridine scaffold, a heterocyclic structure known for its broad biological activity and potential therapeutic applications. The presence of a propyl group at the 2-position and an acetic acid moiety at the 2-position of the thiazolo[5,4-c]pyridine core enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis and characterization of 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylacetic acid have been extensively studied to understand its structural features and potential biological activities. The compound’s unique structural motif positions it as a valuable scaffold for the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery, and thiazolo[5,4-c]pyridine derivatives have emerged as a particularly interesting class of molecules due to their ability to modulate various biological pathways.

In particular, the acetic acid side chain in 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylacetic acid suggests potential interactions with biological targets such as enzymes and receptors. This feature has been exploited in the design of molecules that can act as inhibitors or modulators of these targets. For instance, thiazolo[5,4-c]pyridine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The propyl group at the 2-position may also contribute to the compound’s solubility and bioavailability, which are critical factors in drug development.

Recent studies have demonstrated that modifications of the thiazolo[5,4-c]pyridine core can significantly alter the biological activity of these compounds. Researchers have explored various substituents at different positions of the scaffold to optimize potency and selectivity. In this context, 2-5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylacetic acid represents an interesting case study due to its specific substitution pattern. The acetic acid moiety at the 2-position provides a site for further functionalization, allowing for the development of analogs with enhanced pharmacological properties.

The pharmacological profile of CAS No. 1038971-27-5 has been investigated in several preclinical studies. These studies have focused on evaluating its potential as an inhibitor of key enzymes and pathways involved in various diseases. For example, thiazolo[5,4-c]pyridine derivatives have been shown to inhibit tyrosine kinases and other enzymes that play a role in cancer cell proliferation and survival. The acetic acid side chain in 2-propanoyl-thiazolo[5;4-c]-pyridine may interact with these enzymes through hydrogen bonding or other non-covalent interactions, leading to inhibition of their activity.

Additionally，the propyl group at the 2-position may influence the compound’s ability to cross cell membranes due to its hydrophobic nature. This feature is particularly important for drugs that need to reach intracellular targets. The solubility and permeability of CAS No. 1038971 can be further optimized through structural modifications aimed at improving pharmacokinetic properties.

The synthesis of CAS No. 1038971 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. The use of advanced synthetic techniques has enabled researchers to access complex derivatives with high efficiency.

In conclusion,CAS No. 1038971 represents a structurally interesting compound with potential therapeutic applications in various diseases including cancer and inflammatory disorders。 Its unique scaffold，combined with specific substituents such as the acetic acid moiety，makes it an attractive candidate for further research。 As our understanding of biological pathways continues to grow，compounds like this one will play an increasingly important role in drug discovery efforts。